Cas no 1427382-06-6 (3-bromo-2-fluoro-4-methylbenzoic acid)

• Product Name: 3-bromo-2-fluoro-4-methylbenzoic acid
• CAS No: 1427382-06-6
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD23712066
• CID: 2102526
• PubChem ID: 53430579
• Update Time: 2023-11-24

3-bromo-2-fluoro-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-2-FLUORO-4-METHYL-BENZOIC ACID
• 3-bromo-2-fluoro-4-methylbenzoic acid

• MDL： MFCD23712066
• Inchi： 1S/C8H6BrFO2/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3H,1H3,(H,11,12)
• InChI Key： GZWACXGVBBELRA-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Topological Polar Surface Area: 37.3